Cas no 15441-07-3 (Methyl 3-(chlorosulfonyl)propanoate)

• Product Name: Methyl 3-(chlorosulfonyl)propanoate
• CAS No: 15441-07-3
• MF: C₄H₇ClO₄S
• MW: 186.613979578018
• MDL: MFCD07339056
• CID: 120980
• PubChem ID: 4962888
• Update Time: 2025-05-20

Methyl 3-(chlorosulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chlorosulfonyl)propanoate
• Propanoic acid,3-(chlorosulfonyl)-, methyl ester
• methyl 3-chlorosulfonylpropanoate
• 3-Methoxy-3-oxopropanesulfonyl chloride
• Methyl 3-chlorosulfonylpropionate
• 3-Chlorosulfonyl-propionic acid methyl ester
• Propanoic acid, 3-(chlorosulfonyl)-, methyl ester
• PubChem18906
• LWJZGJNMJBUUMC-UHFFFAOYSA-N
• Methyl3-(Chlorosulfonyl)propanoate
• methyl 3-(chlorosulfonyl)propionate
• Methyl-3-(chlorosulfonyl)proponoate
• Methyl-3-(chlorosulfonyl)propanoate
• methyl 3-(chlorosulphonyl)propanoate
• SBB016735
• STL555352
• 7
• DTXSID00407191
• FT-0660336
• AKOS000272435
• beta carbomethoxyethanesulfonyl chloride
• A883726
• 3-chlorosulfonylpropionic acid methyl ester
• BS-13266
• MFCD07339056
• EN300-14193
• SY008166
• 3-chlorosulfonyl-propionic acid methyl ester, AldrichCPR
• SCHEMBL770916
• 15441-07-3
• CS-W005530
• 3-Chlorosulfonylpropanoic acid methyl ester
• DB-064041
• BBL101556
• QAA44107
• 819-556-8
• DTXCID50358043

• MDL： MFCD07339056
• Inchi： 1S/C4H7ClO4S/c1-9-4(6)2-3-10(5,7)8/h2-3H2,1H3
• InChI Key： LWJZGJNMJBUUMC-UHFFFAOYSA-N
• SMILES： ClS(CCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 185.97500
• Monoisotopic Mass: 185.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 0.2

Experimental Properties

• Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 137-144 ºC (18 Torr)
• Flash Point: 102.4±22.6 ºC,
• Solubility: Dissolution (35 g/l) (25 º C),
• PSA: 68.82000
• LogP: 1.19890

Methyl 3-(chlorosulfonyl)propanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Methyl 3-(chlorosulfonyl)propanoate

Methyl 3-(chlorosulfonyl)propanoate (CAS No. 15441-07-3): A Comprehensive Overview

Methyl 3-(chlorosulfonyl)propanoate, with the chemical formula C₅H₇ClO₄S and CAS number 15441-07-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and material science. Its unique structural features, particularly the presence of a chlorosulfonyl group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound is primarily recognized for its role as a building block in the preparation of sulfonamide derivatives, which are widely used in medicinal chemistry. Sulfonamides have demonstrated efficacy in treating a range of infections and are also explored for their potential in anticancer therapies. The chlorosulfonyl moiety in Methyl 3-(chlorosulfonyl)propanoate enhances its reactivity, allowing for further functionalization and modification to create more complex molecular structures.

In recent years, researchers have been investigating the applications of Methyl 3-(chlorosulfonyl)propanoate in the development of novel agrochemicals. Its structural properties make it an excellent precursor for synthesizing sulfonylurea herbicides, which are known for their high selectivity and low environmental impact. These herbicides have become increasingly important in sustainable agriculture, where minimizing ecological disruption is a priority.

Additionally, Methyl 3-(chlorosulfonyl)propanoate has found utility in the field of polymer chemistry. The chlorosulfonyl group can be incorporated into polymer backbones to enhance thermal stability and mechanical strength. Such modifications are crucial for developing advanced materials that can withstand harsh conditions, making them suitable for applications in aerospace, automotive industries, and electronics.

The synthesis of Methyl 3-(chlorosulfonyl)propanoate typically involves the reaction of 3-chloropropionic acid with chlorosulfonic acid. This process requires careful control of reaction conditions to ensure high yield and purity. The compound's stability under various conditions makes it a preferred choice for industrial-scale production.

Recent advancements in green chemistry have led to the exploration of more environmentally friendly synthetic routes for Methyl 3-(chlorosulfonyl)propanoate. Researchers are focusing on reducing waste generation and minimizing energy consumption during the synthesis process. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In pharmaceutical research, Methyl 3-(chlorosulfonyl)propanoate has been used as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including viral replication and inflammation. Inhibiting these enzymes has therapeutic potential for treating conditions such as HIV/AIDS and chronic inflammatory diseases.

The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing complex molecular architectures. This property has been leveraged in the development of novel catalysts that can facilitate difficult organic transformations under mild conditions. Such catalysts are essential for optimizing synthetic pathways and improving overall efficiency in drug discovery.

Industrial applications of Methyl 3-(chlorosulfonyl)propanoate extend beyond pharmaceuticals and agrochemicals. It is also used in the production of dyes and pigments, where its sulfonamide derivatives contribute to vibrant colors with excellent lightfastness properties. These materials are valued in textile manufacturing, printing industry, and graphic design.

The future prospects of Methyl 3-(chlorosulfonyl)propanoate are promising, with ongoing research exploring new synthetic methodologies and expanding its range of applications. As the demand for specialized chemicals grows, this compound is expected to play an increasingly important role in various industries worldwide.